Cas no 88939-68-8 (1H-Indole, 1-[(4-methoxyphenyl)sulfonyl]-3-methyl-)

• Product Name: 1H-Indole, 1-[(4-methoxyphenyl)sulfonyl]-3-methyl-
• CAS No: 88939-68-8
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 619198
• PubChem ID: 66853930
• Update Time: 2025-04-19

1H-Indole, 1-[(4-methoxyphenyl)sulfonyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-[(4-methoxyphenyl)sulfonyl]-3-methyl-
• 1-(4-methoxyphenyl)sulfonyl-3-methylindole
• 1-(4-Methoxybenzene-1-sulfonyl)-3-methyl-1H-indole
• DTXSID90735894
• 88939-68-8

• Inchi： 1S/C16H15NO3S/c1-12-11-17(16-6-4-3-5-15(12)16)21(18,19)14-9-7-13(20-2)8-10-14/h3-11H,1-2H3
• InChI Key： SWKASBXYRCIODS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C=C(C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 56.7Ų